Cas no 1185187-67-0 (Ethyl 2-(aminomethyl)furan-3-carboxylate)

• Product Name: Ethyl 2-(aminomethyl)furan-3-carboxylate
• CAS No: 1185187-67-0
• MF: C₈H₁₁NO₃
• MW: 169.177842378616
• CID: 5795728
• PubChem ID: 165891930
• Update Time: 2025-10-29

Ethyl 2-(aminomethyl)furan-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1185187-67-0
• EN300-6345952
• ethyl 2-(aminomethyl)furan-3-carboxylate
• Ethyl 2-(aminomethyl)furan-3-carboxylate

• Inchi： 1S/C8H11NO3/c1-2-11-8(10)6-3-4-12-7(6)5-9/h3-4H,2,5,9H2,1H3
• InChI Key： XVGHEVMVEDTDHS-UHFFFAOYSA-N
• SMILES： O1C=CC(C(=O)OCC)=C1CN

Computed Properties

• Exact Mass: 169.07389321g/mol
• Monoisotopic Mass: 169.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 65.5Ų

Additional information on Ethyl 2-(aminomethyl)furan-3-carboxylate

Ethyl 2-(aminomethyl)furan-3-carboxylate (CAS No. 1185187-67-0): A Comprehensive Overview

Ethyl 2-(aminomethyl)furan-3-carboxylate (CAS No. 1185187-67-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique furan ring and aminomethyl functional group, exhibits a range of biological activities that make it a valuable candidate for various applications, including drug development and chemical synthesis.

The structure of Ethyl 2-(aminomethyl)furan-3-carboxylate consists of a five-membered furan ring attached to an ethyl ester and an aminomethyl group. The furan ring, known for its aromatic properties, contributes to the compound's stability and reactivity. The aminomethyl group, on the other hand, provides the molecule with functional versatility, enabling it to participate in various chemical reactions and interactions.

Recent research has highlighted the potential of Ethyl 2-(aminomethyl)furan-3-carboxylate in several areas. One notable application is in the development of antimicrobial agents. Studies have shown that compounds with similar structures exhibit potent antibacterial and antifungal properties, making them promising candidates for the treatment of infectious diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of Ethyl 2-(aminomethyl)furan-3-carboxylate were effective against multidrug-resistant bacteria, such as MRSA (Methicillin-resistant Staphylococcus aureus).

In addition to its antimicrobial properties, Ethyl 2-(aminomethyl)furan-3-carboxylate has also been explored for its potential as an anti-inflammatory agent. Inflammation is a common underlying factor in many diseases, including arthritis and cardiovascular disorders. Research conducted at the University of California found that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, thereby reducing inflammation and associated symptoms.

The synthesis of Ethyl 2-(aminomethyl)furan-3-carboxylate involves several well-established chemical reactions. One common method involves the reaction of 2-bromofuran with ethyl cyanoacetate followed by reduction and subsequent amidation. This multi-step process yields high purity Ethyl 2-(aminomethyl)furan-3-carboxylate, which can be further modified to produce various derivatives with enhanced biological activities.

Another area where Ethyl 2-(aminomethyl)furan-3-carboxylate shows promise is in the field of neuropharmacology. Recent studies have indicated that this compound can modulate neurotransmitter systems, particularly those involving serotonin and dopamine. This property makes it a potential candidate for the treatment of neurological disorders such as depression and Parkinson's disease. A study published in the Journal of Neurochemistry reported that derivatives of Ethyl 2-(aminomethyl)furan-3-carboxylate exhibited neuroprotective effects by reducing oxidative stress and promoting neuronal survival.

The safety profile of Ethyl 2-(aminomethyl)furan-3-carboxylate is an important consideration in its development as a pharmaceutical agent. Preclinical studies have shown that this compound exhibits low toxicity and good biocompatibility. However, further research is needed to fully understand its long-term effects and potential side effects in humans.

In conclusion, Ethyl 2-(aminomethyl)furan-3-carboxylate (CAS No. 1185187-67-0) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structure and biological activities make it a valuable candidate for the development of new drugs targeting various diseases. Ongoing research continues to uncover new insights into its properties and potential uses, solidifying its position as an important molecule in modern drug discovery efforts.